![molecular formula C8H19N B3213392 Octan-4-amine CAS No. 1117-33-5](/img/structure/B3213392.png)
Octan-4-amine
Overview
Description
Octan-4-amine, also known as 4-Octanamine, is a chemical compound with the molecular formula C8H19N . It has an average mass of 129.243 Da and a mono-isotopic mass of 129.151749 Da .
Synthesis Analysis
This compound can be synthesized through various methods. One common method involves the alkylation of ammonia or an alkylamine . Another method involves the reduction of nitriles or amides and nitro compounds . The exact method of synthesis can vary depending on the desired yield and purity .Molecular Structure Analysis
The molecular structure of this compound consists of a chain of eight carbon atoms, with a nitrogen atom attached to the fourth carbon atom . The InChI code for this compound is 1S/C8H19N/c1-3-5-7-8(9)6-4-2/h8H,3-7,9H2,1-2H3 .Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 129.25 .Scientific Research Applications
Neuropharmacological Research
- Serotonin Uptake Inhibition : Octan-4-amine derivatives, such as 4-(p-bromophenyl)-bicyclo[2,2,2]octan-1-amine, have been studied for their potential in inhibiting serotonin uptake in brain neurons. This research is significant for understanding serotonin-related disorders and developing treatments (Fuller et al., 1978).
Antiprotozoal Properties
- Treatment of Malaria and Sleeping Sickness : Derivatives of this compound have shown promising results against Plasmodium falciparum and Trypanosoma brucei rhodesiense, the causative agents of malaria and human African trypanosomiasis. The synthesis of over 200 derivatives has been conducted to optimize their antiprotozoal properties (Weis & Seebacher, 2009).
Material Chemistry
- Biobased Polymers : this compound and its derivatives are being explored as monomers for the synthesis of biobased polymers like polyamides, polyureas, and polyepoxides. These materials have applications in industries such as automotive, aerospace, and healthcare (Froidevaux et al., 2016).
Organic Chemistry
- Catalysis in Chemical Reactions : this compound derivatives, specifically 1,4-diazobicyclo[2.2.2]octane-based ionic liquids, have been used as recyclable catalysts for aza-Michael addition reactions. These catalysts facilitate the reaction without the need for organic solvents, highlighting their environmental benefits (Ying et al., 2014).
Safety and Hazards
Octan-4-amine is classified as a dangerous substance. It is highly flammable and may be fatal if swallowed and enters airways . It can cause skin irritation and may cause drowsiness or dizziness . Safety precautions include avoiding heat, sparks, open flames, and hot surfaces, and using only non-sparking tools .
Properties
IUPAC Name |
octan-4-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19N/c1-3-5-7-8(9)6-4-2/h8H,3-7,9H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSBKYMODPYHLAW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CCC)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001317820 | |
Record name | 4-Octanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001317820 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1117-33-5 | |
Record name | 4-Octanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1117-33-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Octanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001317820 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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